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Compound of Interest

Compound Name: FGFR2-IN-3

Cat. No.: B11932302 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with FGFR2-IN-3, a potent inhibitor of Fibroblast

Growth Factor Receptor 2 (FGFR2). Adherence to these procedures is essential to ensure

personal safety and maintain experimental integrity.

I. Understanding the Compound: FGFR2-IN-3
FGFR2-IN-3 is a small molecule inhibitor targeting FGFR2, a receptor tyrosine kinase involved

in various cellular processes, including cell proliferation, differentiation, and survival.[1]

Aberrant FGFR2 signaling is implicated in the development of several types of cancer.[2] As an

active area of research, particularly in oncology, understanding the handling requirements of

inhibitors like FGFR2-IN-3 is paramount.

Chemical and Physical Properties:

Property Value Source

CAS Number 389629-38-3 [3]

Molecular Formula C28H22FN5O3 [3]

Molecular Weight 495.50 g/mol [3]

Appearance Solid, Off-white to yellow [3]

Purity 98.28% [3]
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Storage and Stability:

Condition
Storage
Temperature

Duration Source

Powder -20°C 3 years [3]

4°C 2 years [3]

In solvent -80°C 6 months [3]

-20°C 1 month [3]

II. Personal Protective Equipment (PPE)
Given that FGFR2-IN-3 is a potent bioactive compound, stringent adherence to PPE protocols

is mandatory to prevent exposure. The level of PPE required is similar to that for handling other

potent compounds, such as chemotherapy agents.[4]

Recommended PPE for Handling FGFR2-IN-3:

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact. Inspect

gloves prior to use and use

proper removal technique.[5]

Lab Coat Disposable, solid-front gown.

Protects against splashes and

contamination of personal

clothing.

Eye Protection
Safety glasses with side

shields or goggles.

Prevents eye exposure from

splashes or aerosols.[5]

Respiratory Protection

Use in a certified chemical

fume hood. If weighing powder

outside a hood, a NIOSH-

approved respirator is

recommended.

Minimizes inhalation of the

powdered compound.
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III. Step-by-Step Handling Procedures
A. Preparation and Reconstitution:

Preparation: Before handling, ensure the chemical fume hood is certified and functioning

correctly. Prepare the work surface by covering it with absorbent, disposable bench paper.

Weighing: If possible, weigh the solid compound within a ventilated balance enclosure or a

chemical fume hood to minimize the risk of inhalation.

Reconstitution: FGFR2-IN-3 is soluble in DMSO.[6] Prepare stock solutions by slowly adding

the solvent to the vial containing the powder. To enhance solubility, the solution can be

warmed to 37°C and sonicated.[6]

Storage of Stock Solutions: Once prepared, store stock solutions in small, single-use

aliquots at -80°C for up to 6 months or at -20°C for up to 1 month to avoid repeated freeze-

thaw cycles.[3][6]

B. Spill Management:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are

unsure how to proceed.

Contain: For small spills, contain the spill with absorbent pads.

Clean: Wearing appropriate PPE, decontaminate the area. For powdered spills, gently cover

with a damp paper towel to avoid generating dust. For liquid spills, use an appropriate

absorbent material.

Dispose: All materials used for cleanup must be disposed of as hazardous chemical waste.

C. Disposal Plan:

Solid Waste: All disposable materials that have come into contact with FGFR2-IN-3,

including gloves, bench paper, and empty vials, should be collected in a designated, sealed

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b11932302?utm_src=pdf-body
https://www.glpbio.com/sp/fgfr2-in-3.html
https://www.glpbio.com/sp/fgfr2-in-3.html
https://www.medchemexpress.com/fgfr2-in-3.html
https://www.glpbio.com/sp/fgfr2-in-3.html
https://www.benchchem.com/product/b11932302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Unused solutions containing FGFR2-IN-3 should be collected in a designated,

sealed hazardous liquid waste container. Do not pour down the drain.

Labeling: All waste containers must be clearly labeled with the contents, including

"Hazardous Chemical Waste" and the name "FGFR2-IN-3".

Disposal: Follow your institution's specific guidelines for the disposal of hazardous chemical

waste.

IV. Experimental Workflows and Signaling Pathways
To provide a clearer understanding of the operational and biological context of working with

FGFR2-IN-3, the following diagrams illustrate the handling workflow and the FGFR2 signaling

pathway.
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Operational Workflow for Handling FGFR2-IN-3
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FGFR2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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